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Compound of Interest

Compound Name: Picfeltarraegenin I

Cat. No.: B12370402 Get Quote

Technical Support Center: Picfeltarraegenin I
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the degradation of

Picfeltarraegenin I in solution.

Frequently Asked Questions (FAQs)
Q1: What is Picfeltarraegenin I and what are its general properties?

Picfeltarraegenin I is a type of tetracyclic triterpenoid, belonging to the cucurbitacin family of

compounds. These compounds are known for their bitter taste and diverse biological activities.

As a triterpenoid saponin, its stability in solution can be influenced by several factors.

Q2: What are the primary factors that can cause degradation of Picfeltarraegenin I in
solution?

The stability of Picfeltarraegenin I, like other saponins and cucurbitacins, is primarily affected

by:

pH: Solutions that are too acidic or too alkaline can catalyze the hydrolysis of the glycosidic

bonds or other labile functional groups in the molecule.

Temperature: Elevated temperatures can significantly accelerate the rate of chemical

degradation.
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Light: Exposure to light, particularly UV radiation, can lead to photodegradation.

Enzymatic Activity: If the solution is not sterile, microbial contamination can introduce

enzymes that may degrade the compound.

Q3: How should I store solid Picfeltarraegenin I and its solutions?

Solid Form: Solid Picfeltarraegenin I should be stored in a tightly sealed container at -20°C

for long-term stability.

Stock Solutions: It is highly recommended to prepare fresh solutions for each experiment. If

storage is necessary, prepare stock solutions in an anhydrous organic solvent like DMSO.

Aliquot the stock solution into small, single-use vials to minimize freeze-thaw cycles and

store at -80°C.

Aqueous Solutions: Long-term storage of Picfeltarraegenin I in aqueous solutions is not

recommended due to the high risk of hydrolysis.

**Q4: I'm observing inconsistent
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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